2-[(2,4-difluorobenzyl)sulfanyl]-3-(2-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(2,4-difluorophenyl)methylsulfanyl]-3-[(2-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H13F3N2OS2/c21-14-6-5-13(16(23)9-14)11-28-20-24-17-7-8-27-18(17)19(26)25(20)10-12-3-1-2-4-15(12)22/h1-9H,10-11H2
• InChI Key: YKRDAGHZHJISSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC4=C(C=C(C=C4)F)F)F
• Molecular Formula: C20H13F3N2OS2
• Molecular Weight: 418.5 g/mol

Description

2-[(2,4-difluorobenzyl)sulfanyl]-3-(2-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H13F3N2OS2 and its molecular weight is 418.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Stereoselective Preparation and Incorporation in Compounds : The stereoselective preparation of fluoro-β-amino acid residues and their incorporation into pyrimidinones and cyclic β-peptides has been explored. This involves the use of (diethylamino)sulfur trifluoride (DAST) reactions and is characterized using various spectroscopic methods (Yoshinari et al., 2011).
• New Thieno[2,3-b]pyridines Synthesis : Synthesis of new thieno[2,3-b]pyridines and pyrimidino[4',5':4,5]thieno[2,3-b]pyridine derivatives has been described, illustrating the method's versatility in creating various substituted compounds (Abdelriheem et al., 2015).

Biological and Pharmaceutical Applications

• Antibacterial and Antifungal Activity : New thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been synthesized and tested for antibacterial and antifungal activities. Some compounds exhibited higher antifungal activity than fluconazole against Candida fungus species (Kahveci et al., 2020).
• Anti-HIV-1 Activity : Derivatives of pyrimidin-4(3H)-one have been synthesized and evaluated for their inhibitory properties against the human immunodeficiency virus, showing potential as antiviral agents (Novikov et al., 2004).
• Antitumor Activities : Novel thieno[2,3-d]pyrimidin-4-amine derivatives have been synthesized and shown to exhibit potent antitumor activity in preliminary bioassays, suggesting their potential in cancer therapy (聂瑶 et al., 2014).

Miscellaneous Applications

• Solid-State Fluorescence Properties : Compounds like benzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides show significant solid-state fluorescence, which can be applied in various fields like material science and bioimaging (Yokota et al., 2012).